4-[2-(Naphtho[2,1-b]furan-2-ylcarbonyl)carbohydrazonoyl]phenyl acetate

• Molecular Formula: C22H16N2O4
• Molecular Weight: 372.4 g/mol
• IUPAC Name: [4-[(Z)-(benzo[e][1]benzofuran-2-carbonylhydrazinylidene)methyl]phenyl] acetate
• InChI: InChI=1S/C22H16N2O4/c1-14(25)27-17-9-6-15(7-10-17)13-23-24-22(26)21-12-19-18-5-3-2-4-16(18)8-11-20(19)28-21/h2-13H,1H3,(H,24,26)/b23-13-
• InChI Key: FZCZZABZCQZPPO-QRVIBDJDSA-N
• Isomeric SMILES: CC(=O)OC1=CC=C(C=C1)/C=N\NC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43
• SMILES: CC(=O)OC1=CC=C(C=C1)C=NNC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43

Description

4-[2-(Naphtho[2,1-b]furan-2-ylcarbonyl)carbohydrazonoyl]phenyl acetate, also known as NFAT or NFA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a derivative of naphthofuran, which is a heterocyclic compound that has been found to have various biological activities. The synthesis of NFAT involves the reaction of naphthofuran-2-carbonyl chloride with hydrazine hydrate, followed by the reaction with 4-aminophenyl acetate.

Mechanism of Action

The mechanism of action of 4-[2-(Naphtho[2,1-b]furan-2-ylcarbonyl)carbohydrazonoyl]phenyl acetate is not fully understood. However, it has been proposed that 4-[2-(Naphtho[2,1-b]furan-2-ylcarbonyl)carbohydrazonoyl]phenyl acetate induces apoptosis in cancer cells by activating the caspase pathway. 4-[2-(Naphtho[2,1-b]furan-2-ylcarbonyl)carbohydrazonoyl]phenyl acetate has also been found to inhibit the production of pro-inflammatory cytokines by inhibiting the activation of NF-κB, which is a transcription factor that regulates the expression of various pro-inflammatory genes. Additionally, 4-[2-(Naphtho[2,1-b]furan-2-ylcarbonyl)carbohydrazonoyl]phenyl acetate has been found to inhibit the growth of microorganisms by disrupting their cell membranes.
Biochemical and Physiological Effects
4-[2-(Naphtho[2,1-b]furan-2-ylcarbonyl)carbohydrazonoyl]phenyl acetate has been found to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, which leads to the inhibition of tumor growth. 4-[2-(Naphtho[2,1-b]furan-2-ylcarbonyl)carbohydrazonoyl]phenyl acetate has also been found to inhibit the production of pro-inflammatory cytokines, which leads to the reduction of inflammation. Additionally, 4-[2-(Naphtho[2,1-b]furan-2-ylcarbonyl)carbohydrazonoyl]phenyl acetate has been found to inhibit the growth of microorganisms, which leads to the prevention of infections.

Advantages and Limitations for Lab Experiments

4-[2-(Naphtho[2,1-b]furan-2-ylcarbonyl)carbohydrazonoyl]phenyl acetate has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high yields. Additionally, 4-[2-(Naphtho[2,1-b]furan-2-ylcarbonyl)carbohydrazonoyl]phenyl acetate has been found to have low toxicity, which makes it suitable for use in cell culture experiments. However, there are also some limitations to the use of 4-[2-(Naphtho[2,1-b]furan-2-ylcarbonyl)carbohydrazonoyl]phenyl acetate in lab experiments. It has poor solubility in water, which makes it difficult to use in aqueous solutions. Additionally, 4-[2-(Naphtho[2,1-b]furan-2-ylcarbonyl)carbohydrazonoyl]phenyl acetate has poor stability in acidic conditions, which limits its use in acidic environments.

Future Directions

There are several future directions for the study of 4-[2-(Naphtho[2,1-b]furan-2-ylcarbonyl)carbohydrazonoyl]phenyl acetate. One potential direction is the development of 4-[2-(Naphtho[2,1-b]furan-2-ylcarbonyl)carbohydrazonoyl]phenyl acetate derivatives that have improved solubility and stability. Another potential direction is the study of 4-[2-(Naphtho[2,1-b]furan-2-ylcarbonyl)carbohydrazonoyl]phenyl acetate in combination with other anticancer or anti-inflammatory agents to determine if it has synergistic effects. Additionally, the study of 4-[2-(Naphtho[2,1-b]furan-2-ylcarbonyl)carbohydrazonoyl]phenyl acetate in animal models could provide further insight into its potential therapeutic applications.

Synthesis Methods

The synthesis of 4-[2-(Naphtho[2,1-b]furan-2-ylcarbonyl)carbohydrazonoyl]phenyl acetate involves the reaction of naphthofuran-2-carbonyl chloride with hydrazine hydrate, followed by the reaction with 4-aminophenyl acetate. The reaction takes place in the presence of a base such as triethylamine and a solvent such as dichloromethane. The final product is obtained by recrystallization from ethanol.

Scientific Research Applications

4-[2-(Naphtho[2,1-b]furan-2-ylcarbonyl)carbohydrazonoyl]phenyl acetate has been found to have various scientific research applications. It has been studied for its potential anticancer properties, as it has been found to induce apoptosis in cancer cells. 4-[2-(Naphtho[2,1-b]furan-2-ylcarbonyl)carbohydrazonoyl]phenyl acetate has also been studied for its potential anti-inflammatory properties, as it has been found to inhibit the production of pro-inflammatory cytokines. Additionally, 4-[2-(Naphtho[2,1-b]furan-2-ylcarbonyl)carbohydrazonoyl]phenyl acetate has been studied for its potential antimicrobial properties, as it has been found to inhibit the growth of various microorganisms.